Cas no 1343274-85-0 (3-(3-chlorophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-chlorophenoxy)propane-1-sulfonyl chloride
• CAS No: 1343274-85-0
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 6387626
• PubChem ID: 64199508
• Update Time: 2025-11-07

3-(3-chlorophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenoxy)propane-1-sulfonyl chloride
• EN300-1144385
• 1343274-85-0
• AKOS013519507

• Inchi： 1S/C9H10Cl2O3S/c10-8-3-1-4-9(7-8)14-5-2-6-15(11,12)13/h1,3-4,7H,2,5-6H2
• InChI Key： NQARRCRYSNNQCV-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC=C(C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-chlorophenoxy)propane-1-sulfonyl chloride

Recent Advances in the Application of 3-(3-Chlorophenoxy)propane-1-sulfonyl chloride (CAS: 1343274-85-0) in Chemical Biology and Pharmaceutical Research

3-(3-Chlorophenoxy)propane-1-sulfonyl chloride (CAS: 1343274-85-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its role as a key building block in medicinal chemistry due to its unique reactivity profile and ability to introduce sulfonamide functionalities into complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel kinase inhibitors. Researchers utilized 3-(3-chlorophenoxy)propane-1-sulfonyl chloride as a critical intermediate in the synthesis of selective JAK3 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of inhibitors. The sulfonamide moiety introduced through this intermediate was found to enhance binding affinity through specific hydrogen-bonding interactions with the kinase's hinge region.

In the field of antibiotic development, a recent breakthrough published in ACS Infectious Diseases (2024) reported the use of this sulfonyl chloride derivative in creating next-generation β-lactamase inhibitors. The compound's ability to form stable covalent adducts with the active site serine residue of β-lactamases was particularly noteworthy, offering potential solutions to the growing problem of antimicrobial resistance. The study demonstrated that derivatives containing the 3-(3-chlorophenoxy)propane-1-sulfonyl scaffold exhibited broad-spectrum activity against class A, C, and D β-lactamases.

Recent advancements in chemical biology have also explored the application of 1343274-85-0 in activity-based protein profiling (ABPP). A 2024 Nature Chemical Biology publication detailed its use as a reactive handle for developing sulfonyl fluoride probes that target catalytic lysine residues in enzymes. This approach has opened new avenues for studying enzyme function and identifying novel drug targets in complex biological systems.

The compound's safety profile and synthetic accessibility have been subjects of recent optimization efforts. A 2023 study in Organic Process Research & Development reported improved synthetic protocols for 3-(3-chlorophenoxy)propane-1-sulfonyl chloride that enhance yield and purity while reducing environmental impact. These process improvements are particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Looking forward, the unique properties of 3-(3-chlorophenoxy)propane-1-sulfonyl chloride position it as a valuable tool in emerging areas such as targeted protein degradation and covalent drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory disease indications. The continued exploration of its applications underscores its importance as a versatile building block in modern drug discovery and chemical biology research.